Cas no 25276-80-6 (2,4-Tridecanedione)

2,4-Tridecanedione structure
2,4-Tridecanedione structure
Product Name:2,4-Tridecanedione
CAS No:25276-80-6
MF:C13H24O2
MW:212.328464508057
CID:1424840
PubChem ID:529776
Update Time:2025-04-20

2,4-Tridecanedione Chemical and Physical Properties

Names and Identifiers

    • 2,4-Tridecanedione
    • tridecane-2,4-dione
    • 2,4-Tridecadione
    • SCHEMBL170019
    • DTXSID90336188
    • Decoylaceton
    • QAXKYAIESKANJL-UHFFFAOYSA-N
    • 25276-80-6
    • DTXCID40287277
    • Inchi: 1S/C13H24O2/c1-3-4-5-6-7-8-9-10-13(15)11-12(2)14/h3-11H2,1-2H3
    • InChI Key: QAXKYAIESKANJL-UHFFFAOYSA-N
    • SMILES: O=C(CC(C)=O)CCCCCCCCC

Computed Properties

  • Exact Mass: 212.17772
  • Monoisotopic Mass: 212.177630004g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 10
  • Complexity: 185
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.9
  • Topological Polar Surface Area: 34.1Ų

Experimental Properties

  • PSA: 34.14
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